Cas no 2171624-70-5 (2-amino-3-(dimethyl-1,3-thiazol-5-yl)propanamide)

• Product Name: 2-amino-3-(dimethyl-1,3-thiazol-5-yl)propanamide
• CAS No: 2171624-70-5
• MF: C₈H₁₃N₃OS
• MW: 199.273319959641
• CID: 6023603
• PubChem ID: 165562992
• Update Time: 2025-09-28

2-amino-3-(dimethyl-1,3-thiazol-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(dimethyl-1,3-thiazol-5-yl)propanamide
• 2171624-70-5
• EN300-1297749

• Inchi： 1S/C8H13N3OS/c1-4-7(13-5(2)11-4)3-6(9)8(10)12/h6H,3,9H2,1-2H3,(H2,10,12)
• InChI Key： XXCZIZHHXSPVRH-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(C)=C1CC(C(N)=O)N

Computed Properties

• Exact Mass: 199.07793322g/mol
• Monoisotopic Mass: 199.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 110Ų

Additional information on 2-amino-3-(dimethyl-1,3-thiazol-5-yl)propanamide

2-Amino-3-(Dimethyl-1,3-Thiazol-5-yl)propanamide: An Emerging Compound in Medicinal Chemistry

2-Amino-3-(dimethyl-1,3-thiazol-5-yl)propanamide (CAS No. 2171624-70-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The structure of 2-amino-3-(dimethyl-1,3-thiazol-5-yl)propanamide is characterized by a central thiazole ring substituted with a dimethyl group at the 1,3 positions and an amino-substituted propanamide moiety. The presence of these functional groups imparts the molecule with a high degree of chemical reactivity and biological activity. Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of new therapeutic agents for various diseases.

In terms of synthesis, 2-amino-3-(dimethyl-1,3-thiazol-5-yl)propanamide can be prepared through a multi-step process involving the condensation of appropriate precursors. One common synthetic route involves the reaction of 2-aminothiazole with a suitable aldehyde or ketone, followed by further functionalization to introduce the propanamide group. The synthetic methodology is well-documented in the literature and has been optimized to achieve high yields and purity levels.

The biological activity of 2-amino-3-(dimethyl-1,3-thiazol-5-yl)propanamide has been extensively studied in recent years. One of the most notable findings is its potent antimicrobial activity against a wide range of bacteria and fungi. In vitro studies have shown that this compound exhibits significant inhibitory effects on both Gram-positive and Gram-negative bacteria, making it a promising candidate for the development of new antibiotics. Additionally, it has demonstrated efficacy against drug-resistant strains, which is a critical issue in modern medicine.

Beyond its antimicrobial properties, 2-amino-3-(dimethyl-1,3-thiazol-5-yl)propanamide has also shown promise as an anti-inflammatory agent. Inflammation is a complex biological response that plays a crucial role in various diseases, including arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting key inflammatory mediators such as cytokines and chemokines. These findings suggest that it could be developed into a novel anti-inflammatory drug with broad therapeutic applications.

Another area of interest is the anticancer potential of 2-amino-3-(dimethyl-1,3-thiazol-5-yl)propanamide. Cancer remains one of the leading causes of mortality worldwide, and there is an urgent need for new and effective treatments. Research has shown that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. This selective cytotoxicity makes it an attractive candidate for further investigation as an anticancer agent.

The pharmacokinetic properties of 2-amino-3-(dimethyl-1,3-thiazol-5-yl)propanamide have also been evaluated to assess its suitability for clinical use. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and stability in physiological conditions, which are essential characteristics for a potential drug candidate.

In conclusion, 2-amino-3-(dimethyl-1,3-thiazol-5-yl)propanamide (CAS No. 2171624-70-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structure and favorable pharmacological properties make it an attractive target for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for addressing unmet medical needs in various disease areas.